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Compound of Interest

Compound Name: Ethylaluminum dichloride

Cat. No.: B1219992

Introduction

Ethylaluminum dichloride (EADC), with the chemical formula C2HsAICIz, is a highly reactive
organoaluminum compound. It is a colorless to light-yellow liquid that is pyrophoric, igniting
spontaneously upon contact with air, and reacts violently with water.[1][2] EADC is a crucial co-
catalyst in Ziegler-Natta polymerization systems for the production of polyolefins such as
polyethylene and polypropylene.[3][4] It also finds applications as a Lewis acid in organic
synthesis, including in Friedel-Crafts reactions and Diels-Alder reactions.[4] This technical
guide provides an in-depth overview of the core commercial production methods for
Ethylaluminum dichloride, targeting researchers, scientists, and drug development
professionals.

Core Commercial Production Methods

The industrial synthesis of Ethylaluminum dichloride is dominated by processes that are both
economically viable and scalable. The primary methods involve the reaction of aluminum metal
with ethyl chloride or the redistribution reactions of other organoaluminum compounds.

Direct Reaction of Aluminum with Ethyl Chloride

A significant commercial route for organoaluminum compounds involves the direct reaction of
aluminum with alkyl halides. In the case of EADC, this process typically yields a mixture known
as ethylaluminum sesquichloride (EASC), which is an equimolar mixture of diethylaluminum
chloride (DEAC) and ethylaluminum dichloride (EADC).
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Reaction Pathway:
The overall reaction to produce ethylaluminum sesquichloride is:
2 Al + 3 C2HsCIl - (Cz2H5s)3AlCls

This product, EASC, can then be used as a starting material for the production of more defined
ethylaluminum chlorides. To obtain a product richer in EADC, the stoichiometry of the reactants
can be adjusted, or further reactions can be employed.

Experimental Protocol:

A general protocol for the industrial production of ethylaluminum sesquichloride, which contains
EADC, is as follows:

o Reactor Preparation: A high-pressure, stirred-tank reactor, typically made of carbon steel, is
rendered inert and dry, usually by purging with nitrogen or argon.

o Charging the Reactor: The reactor is charged with aluminum powder or turnings.

« Initiation: The reaction is initiated by adding a small amount of an activator, such as iodine or
a small quantity of pre-made organoaluminum compound.

» Reaction Execution: Liquid ethyl chloride is fed into the reactor under controlled temperature
and pressure. The reaction is highly exothermic and requires careful thermal management.
The temperature is typically maintained between 80°C and 150°C, with pressures ranging
from 5 to 20 atmospheres.

o Product Separation: After the reaction is complete, the crude product, ethylaluminum
sesquichloride, is separated from unreacted aluminum and other solid impurities by filtration
or decantation under an inert atmosphere. The product is often used as a mixture or can be
further processed to isolate EADC.

Logical Relationship of Direct Synthesis:
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Caption: Direct synthesis of Ethylaluminum Sesquichloride.

Redistribution Reaction of Ethylaluminum
Sesquichloride with Aluminum Trichloride

A common industrial method to produce EADC with higher purity involves the redistribution (or
comproportionation) reaction between ethylaluminum sesquichloride (EASC) and aluminum
trichloride (AICIs).[5][6]

Reaction Pathway:
(C2Hs)3AlCls + AICIs — 3 C2HsAICIE:

Experimental Protocol:

Reactor Setup: A glass-lined or stainless steel reactor equipped with a stirrer, heating/cooling
jacket, and a distillation setup is used. The entire system is maintained under a dry, inert
atmosphere.

o Reactant Charging: Ethylaluminum sesquichloride is charged into the reactor.

 Addition of Aluminum Trichloride: Anhydrous aluminum trichloride is added portion-wise to
the EASC with vigorous stirring. The addition is controlled to manage the exothermic nature
of the reaction.

e Reaction Conditions: The reaction mixture is typically heated to a temperature between
100°C and 150°C to ensure the completion of the redistribution reaction.
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 Purification: The resulting Ethylaluminum dichloride is purified by vacuum distillation.[5]
The product is collected as a colorless to pale yellow liquid.

Redistribution Reaction Workflow:
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Caption: Workflow for EADC production via redistribution.

Reaction of Triethylaluminum with Aluminum Trichloride

Another commercially viable redistribution reaction involves triethylaluminum (TEA) and
aluminum trichloride. By carefully controlling the stoichiometry, a high yield of EADC can be
achieved.
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Reaction Pathway:

(C2Hs)sAl + 2 AICIz — 3 C2H5AICI:2

Experimental Protocol:

 Inert Atmosphere: The reaction is carried out in a dry, inert atmosphere (e.g., nitrogen).

e Reactant Preparation: Triethylaluminum is dissolved in a suitable inert hydrocarbon solvent,
such as hexane or toluene.

e Reaction Execution: Anhydrous aluminum trichloride is added gradually to the
triethylaluminum solution. The reaction is exothermic and requires cooling to maintain the
desired temperature, typically between 20°C and 80°C.

o Monitoring: The progress of the reaction can be monitored by analyzing the composition of
the reaction mixture using techniques like NMR spectroscopy or by titrating for aluminum
and chloride content.

e Product Isolation: Once the reaction is complete, the solvent can be removed under reduced
pressure, and the Ethylaluminum dichloride can be purified by distillation.

Signaling Pathway of TEA and AICIs Reaction:
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Caption: Reaction pathway of TEA with AICIs.

Quantitative Data

The following table summarizes key quantitative data for commercial-grade Ethylaluminum
dichloride.
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Parameter Value Unit Reference

Purity Specifications

Aluminum Content 2205 wit% [1]
CI/Al Molar Ratio 1.99 - 2.03 [1]
Ethane (from
) >99.0 molar% [1]

hydrolysis)
Physical Properties
Molecular Weight 126.95 g/mol [1]
Density at 50°C 1.200 g/cm3 [1]
Melting Point 32 °C [1]
Boiling Point at 50

115 °C [1]
mmHg
Thermochemical
Properties
Heat of Formation

-540 kJ/mol [1]
(AHf°)
Heat of Combustion

-2071 kJ/mol [1]
(AHc®)
Heat of Hydrolysis 2795 Jig [1]

Purification and Handling

Purification:

The primary method for purifying Ethylaluminum dichloride on a commercial scale is vacuum
distillation.[5] Given its high reactivity and thermal sensitivity, distillation is performed under
reduced pressure to lower the boiling point and prevent decomposition. Fractional distillation is
employed to separate EADC from other organoaluminum compounds with different volatilities,
such as diethylaluminum chloride or unreacted triethylaluminum.
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Handling and Safety:
Ethylaluminum dichloride is a hazardous material that requires stringent safety protocols.

o Pyrophoricity: It ignites spontaneously in air.[1] All handling and transfers must be conducted
under a dry, inert atmosphere, such as nitrogen or argon.

o Reactivity with Water: EADC reacts violently with water, releasing flammable ethane gas and
corrosive hydrogen chloride.[1] All equipment must be scrupulously dried before use.

o Personal Protective Equipment (PPE): Full protective clothing, including fire-retardant
garments, chemical-resistant gloves, and face shields, is mandatory.

o Storage: EADC is stored in specialized carbon steel cylinders or portable tanks designed for
pyrophoric liquids.[1]

Conclusion

The commercial production of Ethylaluminum dichloride is a well-established industrial
process critical for the polymer and fine chemical industries. The primary manufacturing routes
involve the direct reaction of aluminum with ethyl chloride to produce an intermediate that is
further refined, or through redistribution reactions of other aluminum alkyls. The choice of
production method depends on factors such as raw material availability, desired purity, and
production scale. Due to the hazardous nature of EADC, strict adherence to safety and
handling protocols is paramount throughout the manufacturing and supply chain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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